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Compound of Interest

Compound Name: 2-lodo-4-nitrophenol

Cat. No.: B1296312

Essential Safety and Handling Guide for 2-lodo-
4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-lodo-4-nitrophenol (CAS No. 89487-91-2). Given its chemical
properties, it is imperative to adhere to strict safety measures to mitigate potential hazards.
This document is intended to be a primary resource for ensuring a safe laboratory environment.

Immediate Safety and Hazard Information

2-lodo-4-nitrophenol is classified as harmful if swallowed (Acute Toxicity 4, Oral)[1][2]. Itis a
solid, typically in powder form, with a melting point of 89-94 °C[3]. While specific toxicity data
for 2-lodo-4-nitrophenol is limited, its structural similarity to other nitrophenols suggests that it
should be handled with care to avoid inhalation, skin contact, and eye contact. For the closely
related compound 4-nitrophenol, hazards include being harmful if swallowed, in contact with
skin, or if inhaled, and it may cause damage to organs (kidney and liver) through prolonged or
repeated exposure[4].

Quantitative Safety Data Summary

For clarity and quick reference, the following table summarizes key quantitative safety data.
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Property Value Reference
CAS Number 89487-91-2 [1]
Molecular Formula CeHaINO3 [5]
Molecular Weight 265.01 g/mol [1]
Melting Point 89-94 °C [3]

GHS Hazard Class

Acute Toxicity 4, Oral

[1]2]

Hazard Statement

H302: Harmful if swallowed

[2](5]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to ensure the safety of

laboratory personnel. The following PPE is required when handling 2-lodo-4-nitrophenol.

Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect eyes and face from
splashes and airborne

particles.

Skin Protection

Nitrile gloves and a fully

buttoned laboratory coat.

To prevent skin contact with

the chemical.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator.

To prevent inhalation of the
powder, especially when
handling outside of a fume

hood or if dust is generated[1]

2].

Foot Protection

Closed-toe shoes.

To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational protocol is critical for the safe handling of 2-lodo-4-
nitrophenol. The following workflow outlines the necessary steps from preparation to post-
handling cleanup.

o Preparation and Engineering Controls:

[e]

Work in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize inhalation exposure.

[e]

Ensure that an eyewash station and safety shower are readily accessible.

o

Prepare all necessary equipment and reagents before handling the compound.

[¢]

Designate a specific area for handling 2-lodo-4-nitrophenol to contain any potential
contamination.

e Handling the Compound:

[¢]

Wear the appropriate Personal Protective Equipment (PPE) as detailed in the table above.

[e]

Carefully weigh the solid compound on a tared weigh boat or glassine paper to avoid
generating dust.

[e]

If transferring the powder, do so slowly and carefully to minimize airborne dust.

o

For dissolving the compound, add the solvent to the vessel containing the 2-lodo-4-
nitrophenol slowly to avoid splashing.

e During Experimental Use:
o Keep all containers with the compound sealed when not in use.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

o Post-Handling:

o Thoroughly decontaminate the work area with an appropriate solvent and cleaning agent.
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o Remove and dispose of gloves and any other contaminated disposable PPE in the
designated hazardous waste stream.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 2-lodo-4-nitrophenol and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Solid Waste:

o Collect unused or waste 2-lodo-4-nitrophenol in a clearly labeled, sealed, and
compatible container.

o Contaminated disposable materials such as gloves, weigh boats, and paper towels should
be collected in a designated hazardous waste bag.

e Liquid Waste:

o Solutions containing 2-lodo-4-nitrophenol should be collected in a labeled, sealed, and
appropriate hazardous waste container.

o Do not dispose of solutions containing this compound down the drain.
¢ General Disposal Guidelines:
o All waste must be disposed of in accordance with local, state, and federal regulations.

o Do not mix waste streams. Keep halogenated and non-halogenated waste separate if
required by your institution's disposal protocols.

o Handle uncleaned containers as you would the product itself.

Experimental Protocol

While specific experimental protocols for the use of 2-lodo-4-nitrophenol are not widely
available in public literature, it is known to be used as a reactant in the preparation of other
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iodophenols[1]. A general protocol for its use in a synthetic chemistry setting would involve the
following steps, which should be adapted based on the specific reaction conditions.

Reaction Setup: Under an inert atmosphere (if required by the specific reaction), a reaction
vessel is charged with 2-lodo-4-nitrophenol.

e Solvent Addition: The appropriate solvent is added to dissolve or suspend the compound.

+ Reagent Addition: Other reactants are added to the mixture, often in a controlled manner
(e.g., dropwise addition).

e Reaction Monitoring: The progress of the reaction is monitored using techniques such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up: Once the reaction is complete, the mixture is processed to isolate the desired
product. This may involve extraction, filtration, and/or chromatography.

 Purification: The crude product is purified using methods like recrystallization or column
chromatography.

Visual Workflow for Safe Handling

The following diagram illustrates the key logical steps for the safe handling and disposal of 2-
lodo-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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